Cas no 105924-81-0 (Phosphonic acid, 1-piperazinyl-, diethyl ester)

Phosphonic acid, 1-piperazinyl-, diethyl ester structure
105924-81-0 structure
Product Name:Phosphonic acid, 1-piperazinyl-, diethyl ester
CAS No:105924-81-0
MF:C8H19N2O3P
MW:222.221822977066
CID:1165239
PubChem ID:15594563
Update Time:2025-04-20

Phosphonic acid, 1-piperazinyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, 1-piperazinyl-, diethyl ester
    • 1-diethoxyphosphorylpiperazine
    • 105924-81-0
    • SCHEMBL7452828
    • Diethyl piperazin-1-ylphosphonate
    • DTXSID20575386
    • Inchi: 1S/C8H19N2O3P/c1-3-12-14(11,13-4-2)10-7-5-9-6-8-10/h9H,3-8H2,1-2H3
    • InChI Key: DZLSLMCIYJZARN-UHFFFAOYSA-N
    • SMILES: P(N1CCNCC1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 222.11332947g/mol
  • Monoisotopic Mass: 222.11332947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 50.8Ų
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